Cas no 1804582-79-3 (2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804582-79-3
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4798483
• Update Time: 2025-08-03

2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-3-1-5(15-7(9,10)11)4(2-12)14-6(3)13/h1H,2,12H2,(H2,13,14)
• InChI Key： HNWUQJIZBDUKAM-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(CN)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.3
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine

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2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

CAS No. 1804582-79-3, commonly referred to as 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as the foundation for its diverse functional groups. The presence of amino, bromo, and trifluoromethoxy substituents on the pyridine ring imparts unique chemical properties, making it a valuable molecule for research and development.

The synthesis of 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine involves a series of multi-step reactions, often utilizing advanced synthetic techniques such as nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in drug discovery and materials science.

In terms of chemical properties, this compound exhibits high stability under various conditions due to the electron-withdrawing effects of the trifluoromethoxy group. This stability makes it suitable for use in harsh chemical environments. Additionally, the amino groups present on the molecule contribute to its ability to form hydrogen bonds, which is essential for its interactions in biological systems.

Recent research has highlighted the potential of 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine in the field of medicinal chemistry. Studies have shown that this compound possesses promising anti-inflammatory and antioxidant properties, making it a candidate for drug development targeting chronic diseases such as cardiovascular disorders and neurodegenerative diseases. Furthermore, its ability to inhibit certain enzymes has been explored, opening avenues for its use in enzyme-targeted therapies.

The trifluoromethoxy group in this compound plays a crucial role in modulating its pharmacokinetic properties. Research indicates that this group enhances the compound's bioavailability and reduces its clearance rate, which are critical factors for drug efficacy. These findings have been supported by recent preclinical studies conducted by leading pharmaceutical companies and academic institutions.

In conclusion, CAS No. 1804582-79-3, or 2-Amino-6-(aminomethyl)-3-bromo-5-(trifluoromethoxy)pyridine, represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure and functional groups make it a valuable tool for researchers in various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications. ]]>